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Compound of Interest

Compound Name: Methyl cyclopropanecarboxylate

Cat. No.: B120475

For Researchers, Scientists, and Drug Development Professionals

Methyl cyclopropanecarboxylate is a versatile organic compound that serves as a crucial
building block in the synthesis of a wide array of complex molecules.[1][2] Its unique strained
three-membered ring structure imparts distinct reactivity, making it an invaluable intermediate in
the pharmaceutical, agrochemical, and fine chemical industries.[1][3] This technical guide
provides an in-depth overview of the core properties, synthesis, and applications of methyl
cyclopropanecarboxylate.

Core Properties

Methyl cyclopropanecarboxylate is a colorless liquid with a characteristic ester-like, fruity
odor.[2][3] It is an ester derivative of cyclopropanecarboxylic acid.[1]

Physicochemical Properties

A summary of the key physicochemical properties of methyl cyclopropanecarboxylate is
presented in the table below. These properties are essential for its handling, storage, and
application in various chemical reactions.
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Property Value Source(s)
Molecular Formula CsHsO2 [1112][3]
Molecular Weight 100.12 g/mol [1103114]
CAS Number 2868-37-3 [11[3]114]
Appearance Colorless liquid [11[3]
Boiling Point 107-109°C [1][3]
119°C / 764 mmHg [4105](6]

Density 0.984 g/cm? [1]
0.985 g/mL at 25°C [4][5][6]

1.004 g/cm?3 (3]

Refractive Index n20/D 1.419 [4]

Flash Point

64°F (17.8°C)

[5]

Autoignition Temperature

435°C

[4]

Solubility

Slightly soluble in water;

miscible with most organic

[1]3]

solvents such as ethanol,

ether, and chloroform.

Spectroscopic Data

Spectroscopic data is critical for the identification and characterization of methyl

cyclopropanecarboxylate.

Spectrum Type Description Source(s)
1H NMR Spectra available in CDCls. [7]
FTIR, ATR-IR, and vapor
IR Spectra ] [8]
phase IR spectra are available.
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Synthesis and Experimental Protocols

Methyl cyclopropanecarboxylate can be synthesized through various routes, often utilizing
readily available starting materials. The choice of synthetic pathway can depend on factors
such as cost, scalability, and desired purity.

Common Synthetic Routes

Several methods for the industrial and laboratory-scale synthesis of methyl
cyclopropanecarboxylate have been reported. These include:

e From y-Butyrolactone: This method involves the ring-opening of y-butyrolactone followed by
cyclization. One approach utilizes dimethyl sulfate for ester exchange and ring-opening,
followed by cyclization under strongly alkaline conditions.[5][9] Another variation involves
converting y-butyrolactone to 4-chlorobutyric acid, followed by esterification with methanol
and subsequent cyclization of the resulting methyl 4-chlorobutyrate.[10]

e From Methyl 4-Chlorobutyrate: The direct cyclization of methyl 4-chlorobutyrate using a
strong base like sodium methoxide is a common industrial method.[9][11]

o From Methyl Acetate and 1,2-Dihaloethane: A nucleophilic substitution reaction between
methyl acetate and a 1,2-dihaloethane under alkaline conditions can yield methyl
cyclopropanecarboxylate with high efficiency.[5]

Detailed Experimental Protocol: Synthesis from Methyl
4-Chlorobutyrate

This protocol describes a common laboratory-scale synthesis of methyl
cyclopropanecarboxylate via the cyclization of methyl 4-chlorobutyrate.

Materials:
o Methyl 4-chlorobutyrate
e Potassium carbonate

e Xylene
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Procedure:[5]
¢ In a clean reaction flask, add potassium carbonate (800-1200g) and xylene (800-900g).

e Slowly add methyl 4-chlorobutyrate (740-9209) to the mixture while maintaining the
temperature between 85-100°C.

 After the addition is complete, maintain the reaction mixture at 85-100°C for 1-5 hours.
e Cool the mixture to below 30-50°C and filter to remove solids.

e The resulting filtrate is then distilled to obtain pure methyl cyclopropanecarboxylate. The
xylene can be recovered for reuse.

This method reports a yield of 90-98%.[5]

Synthetic Utility and Applications

The strained cyclopropane ring in methyl cyclopropanecarboxylate makes it a reactive and
versatile intermediate in organic synthesis.[1] It readily participates in ring-opening reactions
and cross-coupling reactions, allowing for the introduction of the cyclopropyl moiety into more
complex molecular architectures.[1]

This reactivity is highly valued in the following sectors:

o Pharmaceuticals: It serves as a key building block for the synthesis of active pharmaceutical
ingredients (APIs).[1][3] The cyclopropyl group can enhance the metabolic stability and
binding affinity of drug candidates.[1] It is used in the synthesis of inhibitors for enzymes like
MAP kinase p38a.[4]

e Agrochemicals: Methyl cyclopropanecarboxylate is utilized in the production of various
agrochemicals, including insecticides, herbicides, and fungicides.[3]

e Fine Chemicals and Research: It is employed in the development of new synthetic
methodologies and the production of novel cyclopropane-containing compounds for various
research applications.[3]
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Safety and Handling

Methyl cyclopropanecarboxylate is a highly flammable liquid and vapor.[1] It can cause skin
and serious eye irritation and may cause respiratory irritation.[1]

Hazard Statements:[1]

H225: Highly flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling this chemical. It should be stored in a cool, well-ventilated
area away from sources of ignition.

Logical Workflow for Synthesis

The following diagram illustrates a generalized workflow for the synthesis of methyl
cyclopropanecarboxylate from a common starting material, y-butyrolactone.

Starting Material Intermediate Formation Cyclization

Intramolecular
Cyclization

Ring Opening &
Esterification

gamma-Butyrolactone Methyl 4-chlorobutyrate Methyl cyclopropanecarboxylate

Click to download full resolution via product page

Caption: Synthesis workflow from y-butyrolactone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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